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Compound Focus: Pyrazole N-Demethyl Sildenafil-d3
Cat. No.: S12894796

Properties of Sildenafil-d3

The core properties of the deuterium-labeled compound are summarized in the table below. Sildenafil-d3 is a

deuterated form of Sildenafil, which is a potent phosphodiesterase type 5 (PDE5) inhibitor [1].

Property Value | Description

Name Sildenafil-d3 (Synonyms: UK-92480-d3) [1]

Molecular Weight 477.59 g/mol [1]

Chemical Formula  C22H27D3NeOa4S [1]

Purity 99.79% [1]

CAS Number 1126745-90-1 [1]

Appearance White to off-white solid [1]

Primary Used as a tracer and internal standard for quantitative analysis by NMR, GC-MS,
Application or LC-MS [1]

Target Phosphodiesterase type 5 (PDE5S); ICso of unlabeled Sildenafil is 5.22 nM [1]
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Property Value | Description

Solubility (DMSO) 25 mg/mL (52.35 mM); requires ultrasonic warming and heat to 60°C [1]

Parent Drug Context and Synthesis

The following diagram outlines the signaling pathway through which the parent drug, Sildenafil, exerts its

effect on human bladder dome smooth muscle, based on an experimental study [2]. This provides context for

the biological system that Sildenafil-d3 is used to study.
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Sildenafil muscle relaxation pathway via cGMP, cAMP, and K+ channels.

The synthesis of the parent compound, Sildenafil, has evolved through several generations. An initial
research route was deemed unsuitable for scale-up due to safety and environmental concerns, leading to
improved synthetic pathways that align with green chemistry principles [3]. These improved routes avoid the
use of tin chloride and hydrogen peroxide, utilize solvents like toluene that can be recovered and reused, and
employ coupling agents like N,N'-carbonyldiimidazole (CDI), resulting in a cleaner process and a high yield

of Sildenafil citrate (75%) [3].

Research Applications and Considerations

Sildenafil-d3 is primarily used as an internal standard in analytical chemistry. Its deuterated structure
makes it ideal for precise quantification of Sildenafil in complex matrices using techniques like LC-MS and

GC-MS, improving the accuracy of pharmacokinetic and metabolic studies [1].

The parent drug Sildenafil is a BCS Class II compound, meaning it has low solubility and high permeability.
Its solubility is highly pH-dependent [3]. Deuterium labeling generally does not alter the primary
pharmacology of a drug but can fine-tune its pharmacokinetic profile by potentially slowing the
metabolism of the C-D bond compared to a C-H bond. This can lead to a longer half-life or reduced

formation of toxic metabolites [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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